3-Chloro-1,1-diethoxypropane
Cat. No. B132063
CAS RN:
35573-93-4
M. Wt: 166.64 g/mol
InChI Key: NXHONHDWVLPPCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-Chloro-1,1-diethoxypropane is a chemical compound with the molecular formula C7H15ClO2 . It has a molecular weight of 166.65 . The compound is a colorless liquid .
Molecular Structure Analysis
The InChI code for 3-Chloro-1,1-diethoxypropane is 1S/C7H15ClO2/c1-3-9-7(5-6-8)10-4-2/h7H,3-6H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
3-Chloro-1,1-diethoxypropane has a density of 1.0±0.1 g/cm3 . It has a boiling point of 181.8±20.0 °C at 760 mmHg . The compound has a vapor pressure of 1.1±0.3 mmHg at 25°C . Its flash point is 36.7±0.0 °C .Scientific Research Applications
Synthesis of Nucleoamino Acid and Acyclic Analog of Tetrahydrofolic Acid
- Application Summary: 3-Chloro-1,1-diethoxypropane has been used in the synthesis of N - [4- [ [3- (2, 4-diamino-1,6-dihydro-6-oxo-5-pyrimidinyl)propyl]amino]benzoyl]-L-glutamic acid, an acyclic analog of 5,6,7,8-tetrahydrofolic acid . It has also been used in the synthesis of 1- (D,L)- (3′-amino, 3′-carboxypropyl)uracil, a nucleoamino acid .
- Results or Outcomes: The source does not provide specific results or outcomes for these syntheses, such as yields or product purities .
Synthesis of 7-Methoxychromanone
Safety And Hazards
properties
IUPAC Name |
3-chloro-1,1-diethoxypropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15ClO2/c1-3-9-7(5-6-8)10-4-2/h7H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHONHDWVLPPCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CCCl)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20189048 |
Source
|
| Record name | 3-Chloro-1,1-diethoxypropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20189048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Alfa Aesar MSDS] |
Source
|
| Record name | 3-Chloropropionaldehyde diethyl acetal | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19779 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
3-Chloro-1,1-diethoxypropane | |
CAS RN |
35573-93-4 |
Source
|
| Record name | 3-Chloro-1,1-diethoxypropane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35573-93-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-1,1-diethoxypropane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035573934 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 35573-93-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60136 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Chloro-1,1-diethoxypropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20189048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-1,1-diethoxypropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.825 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
20
Citations
The asymmetric hydrophosphination reaction involving (Triphenylphosphoranylidene)acetonitrile and diphenylphosphine was carried out by utilizing palladium complex containing …
Number of citations: 0
dr.ntu.edu.sg
Over the past decades, the design, synthesis of chiral diphosphines in the field of asymmetric catalysis has grown tremendously due to its widespread applications[1, 2]. The optical pure …
Number of citations: 0
dr.ntu.edu.sg
Lewis acid catalyzed cyclization of preformed A-ring epoxides is shown to be a powerful method for the synthesis of steroidal coumpounds. Two convergent total syntheses of d, l-…
Number of citations: 0
elibrary.ru
Condensation of acetals of 3-chloro- and 3-bromopropanal with (−)-1,4-di-O-benzyl-L-threitol and (−)-cis-2,3-bornanediol leads to the corresponding 2-(2′-chloroethyl-)- and 2-(2′-…
Number of citations: 14
www.sciencedirect.com
4, 14-Diazaheptadecanedialdehyde (2b), the presumed cytoactive metabolite of the novel experimental antitumor agent iV, N'-bis (3-aminopropyl) nonane-1, 9-diamine (lb), was …
Number of citations: 61
pubs.acs.org
The required acetal (I) was prepared both by Wohl’s method, ie, reduction of the benzylideneamino-acetal, and also from the 3-chloro-acetal by heating it with benzylamine. The …
Number of citations: 0
pubs.rsc.org
The title compound, the key intermediate for a total synthesis of bicyclomycin, was synthesized from N,N′-diacetyl anhydroglycine through twelve steps. The three-carbon branch for …
Number of citations: 20
www.journal.csj.jp
Transition metal coordination chemistry and catalysis are rife with phosphine ligands. One of the rather less studied members of the phosphine ligand family are phosphine aldehydes. …
Number of citations: 1
pubs.rsc.org
The synthesis of 2, 3-dihydro-5 (lH)-indolizinone (1), 6, 7, 8, 9-tetrahydro-4 (4Ff)-quinolizinone (2), and 7, 8, 9, 10-tetrahydropyrido [l, 2-o] azepin-4 (6H)-one (3) is described. …
Number of citations: 55
pubs.acs.org
Monodisperse core−shell latex particles functionalized with surface groups that were introduced by the macromonomer technique were obtained by means of a two-step emulsion …
Number of citations: 73
pubs.acs.org
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